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Compound of Interest

Compound Name: VU 0364739 hydrochloride

Cat. No.: B611737 Get Quote

Essential Safety and Handling Guide for VU 0364739
Hydrochloride
Disclaimer: A specific Safety Data Sheet (SDS) for VU 0364739 hydrochloride is not readily

available in public domains. Therefore, this document provides guidance based on general

laboratory safety principles for handling research chemicals with unknown toxicity. It is

imperative to assume the compound is hazardous.[1][2] Researchers must consult with their

institution's Environmental Health and Safety (EHS) department and the chemical supplier for

any available specific handling information before commencing work.

This guide is intended for researchers, scientists, and drug development professionals,

providing essential safety and logistical information for the handling and disposal of VU
0364739 hydrochloride.

Personal Protective Equipment (PPE)
Given the unknown hazard profile of VU 0364739 hydrochloride, a conservative approach to

PPE is mandatory to minimize exposure.[2][3] The following table summarizes the

recommended PPE for handling this compound.
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Protection Type Recommended PPE Purpose

Eye and Face

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn over glasses or

goggles when there is a

significant splash hazard.[4]

Protects against splashes,

aerosols, and solid

particulates.[4]

Skin and Body

A fully buttoned, long-sleeved

laboratory coat. Consider a

chemical-resistant apron for

larger quantities.

Protects skin from contact with

the chemical.

Hand

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile).[4]

Provides a barrier against skin

absorption. Gloves should be

changed immediately if

contaminated.

Respiratory

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

aerosols. If a fume hood is not

available, a NIOSH-approved

respirator with appropriate

cartridges should be used after

a formal risk assessment.

Prevents inhalation of the

compound, which is a primary

route of exposure.

Operational Plan: Handling and Storage
Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the chemical name and any available hazard

information.

Storage:
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Store VU 0364739 hydrochloride in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Keep the container tightly sealed.

Follow any specific storage temperature requirements provided by the supplier.

Store in a designated and labeled area for potent compounds.

Weighing and Aliquoting:

All handling of the solid compound should be performed in a chemical fume hood to contain

any dust.

Use dedicated spatulas and weigh boats.

Clean all equipment and the work surface thoroughly after handling.

Preparation of Solutions:

Prepare solutions in a chemical fume hood.

Add the solid to the solvent slowly to avoid splashing.

Ensure the chosen solvent is compatible with the compound.

Experimental Workflow: Handling a Potent
Compound
The following diagram illustrates a general workflow for safely handling a potent research

compound like VU 0364739 hydrochloride.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Retrieve Chemical from Storage

Weigh Compound

Prepare Solution

Perform Experiment

Decontaminate Work Area & Equipment

Dispose of Waste

Doff PPE
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Receptor

PLD2

Phosphatidic Acid (PA)

Phosphatidylcholine (PC)

Downstream Signaling
(e.g., mTOR, MAPK)

VU 0364739 hydrochloride

Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611737#personal-protective-equipment-for-handling-
vu-0364739-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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